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Compound of Interest

1-Ethyl-3-methylimidazolium
chloride-d11

Cat. No.: B065986

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications for 1-
Ethyl-3-methylimidazolium chloride-d11, a deuterated ionic liquid. The information is
structured to assist researchers and professionals in drug development and other scientific
fields in understanding the quality and characteristics of this compound.

Certificate of Analysis

The following table summarizes the typical analytical data for 1-Ethyl-3-methylimidazolium
chloride-d11. Values are representative and may vary between specific lots.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b065986?utm_src=pdf-interest
https://www.benchchem.com/product/b065986?utm_src=pdf-body
https://www.benchchem.com/product/b065986?utm_src=pdf-body
https://www.benchchem.com/product/b065986?utm_src=pdf-body
https://www.benchchem.com/product/b065986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Test Specification Result
Identity

Appearance White to off-white solid Conforms

1H NMR Conforms to structure Conforms
Purity

Purity by HPLC >98.0% 99.5%
Isotopic Purity (atom % D) >98.0% 98.5%[1]
Impurities

Water Content (by Karl

Fischer) <0.5% 0.2%
Residual Solvents To be reported <0.1%
Physical Properties

Molecular Formula CeD11CIN2 CeD11CIN2
Molecular Weight 157.69 g/mol 157.69 g/mol
CAS Number 160203-52-1 160203-52-1[2]

Experimental Protocols

Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of 1-Ethyl-3-methylimidazolium chloride. A typical reverse-phase method is

employed.[3][4]
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Parameter Description
) HPLC system with UV or Evaporative Light
Instrumentation .
Scattering Detector (ELSD)
Column C18 or Newcrom R1, 5 pum, 4.6 x 250 mm
A mixture of acetonitrile and water with an acidic
Mobile Phase modifier like phosphoric acid or formic acid for
MS compatibility.[3][4]
Flow Rate 1.0 mL/min
Injection Volume 10 uL
Column Temperature 25°C

Detection

UV at 210 nm or ELSD

Sample Preparation

The sample is accurately weighed and dissolved

in the mobile phase to a known concentration.

Analysis

The sample is injected into the HPLC system,
and the peak area of the main component is

compared to the total peak area to determine

purity.

Water Content Determination by Karl Fischer Titration

The Karl Fischer titration method is a highly specific and accurate technique for the

determination of water content in ionic liquids.[5][6][7][8]
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Parameter Description
Instrumentation Volumetric or coulometric Karl Fischer titrator
Karl Fischer reagent (iodine, sulfur dioxide, a
Reagent
base, and a solvent)
Anhydrous methanol or a specialized Karl
Fischer solvent. lonic liquids themselves can
Solvent

sometimes be used as a solvent for poorly

soluble samples.[6][9]

Sample Preparation

A known weight of the 1-Ethyl-3-
methylimidazolium chloride-d11 is accurately
measured and introduced into the titration

vessel.

The sample is titrated with the Karl Fischer

Titration reagent until the endpoint is reached, which is
detected electrochemically.
The water content is calculated based on the
Calculation amount of reagent consumed and the weight of

the sample.

Quality Control Workflow

The following diagram illustrates the typical quality control (QC) workflow for the analysis and

release of 1-Ethyl-3-methylimidazolium chloride-d11.
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Caption: Quality control workflow for 1-Ethyl-3-methylimidazolium chloride-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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